Cas no 2137769-26-5 (Acetamide, N-[1-[3-(aminomethyl)phenyl]ethyl]-)
![Acetamide, N-[1-[3-(aminomethyl)phenyl]ethyl]- structure](https://www.kuujia.com/scimg/cas/2137769-26-5x500.png)
Acetamide, N-[1-[3-(aminomethyl)phenyl]ethyl]- Chemical and Physical Properties
Names and Identifiers
-
- Acetamide, N-[1-[3-(aminomethyl)phenyl]ethyl]-
-
- Inchi: 1S/C11H16N2O/c1-8(13-9(2)14)11-5-3-4-10(6-11)7-12/h3-6,8H,7,12H2,1-2H3,(H,13,14)
- InChI Key: JWVMSGHWCIJPNS-UHFFFAOYSA-N
- SMILES: C(NC(C1=CC=CC(CN)=C1)C)(=O)C
Acetamide, N-[1-[3-(aminomethyl)phenyl]ethyl]- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-377638-0.25g |
N-{1-[3-(aminomethyl)phenyl]ethyl}acetamide |
2137769-26-5 | 95.0% | 0.25g |
$972.0 | 2025-03-16 | |
Enamine | EN300-377638-2.5g |
N-{1-[3-(aminomethyl)phenyl]ethyl}acetamide |
2137769-26-5 | 95.0% | 2.5g |
$2071.0 | 2025-03-16 | |
Enamine | EN300-377638-0.05g |
N-{1-[3-(aminomethyl)phenyl]ethyl}acetamide |
2137769-26-5 | 95.0% | 0.05g |
$888.0 | 2025-03-16 | |
Enamine | EN300-377638-0.1g |
N-{1-[3-(aminomethyl)phenyl]ethyl}acetamide |
2137769-26-5 | 95.0% | 0.1g |
$930.0 | 2025-03-16 | |
Enamine | EN300-377638-0.5g |
N-{1-[3-(aminomethyl)phenyl]ethyl}acetamide |
2137769-26-5 | 95.0% | 0.5g |
$1014.0 | 2025-03-16 | |
Enamine | EN300-377638-5.0g |
N-{1-[3-(aminomethyl)phenyl]ethyl}acetamide |
2137769-26-5 | 95.0% | 5.0g |
$3065.0 | 2025-03-16 | |
Enamine | EN300-377638-10.0g |
N-{1-[3-(aminomethyl)phenyl]ethyl}acetamide |
2137769-26-5 | 95.0% | 10.0g |
$4545.0 | 2025-03-16 | |
Enamine | EN300-377638-1.0g |
N-{1-[3-(aminomethyl)phenyl]ethyl}acetamide |
2137769-26-5 | 95.0% | 1.0g |
$1057.0 | 2025-03-16 |
Acetamide, N-[1-[3-(aminomethyl)phenyl]ethyl]- Related Literature
-
Xiaoting Yu,Xu Jia,Xiaolong Yang,Weisheng Liu,Wenwu Qin RSC Adv., 2014,4, 23571-23579
-
Marta L. S. Batista,Helena Passos,Bruno J. M. Henriques,Edward J. Maginn,Simão P. Pinho,Mara G. Freire,José R. B. Gomes,João A. P. Coutinho Phys. Chem. Chem. Phys., 2016,18, 18958-18970
-
Yuecheng Zhang,Wenge Huo,Hong-Yu Zhang,Jiquan Zhao RSC Adv., 2017,7, 47261-47270
-
Min-Ji Kim,Myoung-Seon Gong Analyst, 2012,137, 1487-1494
-
Angelina Z. Monroe,William H. Gordon,Jared S. Wood,Gary E. Martin,Jeremy B. Morgan,R. Thomas Williamson Chem. Commun., 2021,57, 5658-5661
Additional information on Acetamide, N-[1-[3-(aminomethyl)phenyl]ethyl]-
Comprehensive Overview of Acetamide, N-[1-[3-(aminomethyl)phenyl]ethyl]- (CAS No. 2137769-26-5)
Acetamide, N-[1-[3-(aminomethyl)phenyl]ethyl]- (CAS No. 2137769-26-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique aminomethylphenyl and acetamide functional groups, plays a pivotal role in the development of novel therapeutic agents. Its molecular structure, which includes a phenyl ethyl backbone, makes it a versatile intermediate in synthetic chemistry.
In recent years, the demand for Acetamide, N-[1-[3-(aminomethyl)phenyl]ethyl]- has surged due to its potential applications in drug discovery. Researchers are particularly interested in its ability to modulate biological pathways, making it a candidate for targeting neurological disorders and metabolic diseases. The compound's aminomethyl group enhances its binding affinity to specific receptors, a feature that is highly valued in medicinal chemistry.
The synthesis of Acetamide, N-[1-[3-(aminomethyl)phenyl]ethyl]- involves multi-step organic reactions, including amidation and reductive amination. These processes require precise control of reaction conditions to ensure high yield and purity. The compound's CAS No. 2137769-26-5 serves as a unique identifier, facilitating its traceability in global chemical databases. This is particularly important for researchers who rely on structure-activity relationship (SAR) studies to optimize drug candidates.
One of the most frequently asked questions about Acetamide, N-[1-[3-(aminomethyl)phenyl]ethyl]- is its stability under various conditions. Studies indicate that the compound exhibits remarkable stability in aqueous solutions and organic solvents, making it suitable for a wide range of experimental setups. Additionally, its low toxicity profile has been a topic of interest, as it aligns with the growing emphasis on green chemistry and sustainable drug development.
The compound's relevance extends beyond pharmaceuticals. It is also being explored in material science for the development of functional polymers and nanomaterials. Its phenyl ethyl moiety provides a robust framework for designing materials with tailored properties, such as enhanced thermal stability or electrical conductivity. This dual applicability in life sciences and advanced materials underscores its interdisciplinary importance.
From an analytical perspective, Acetamide, N-[1-[3-(aminomethyl)phenyl]ethyl]- can be characterized using techniques like nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods are critical for verifying the compound's purity and structural integrity, which are essential for reproducible research outcomes. The compound's molecular weight and solubility parameters are also well-documented, aiding in its formulation for various applications.
In the context of drug delivery systems, Acetamide, N-[1-[3-(aminomethyl)phenyl]ethyl]- has shown promise as a carrier molecule. Its ability to form stable complexes with active pharmaceutical ingredients (APIs) enhances the bioavailability of poorly soluble drugs. This aligns with the current trend toward personalized medicine, where tailored drug formulations are increasingly in demand.
The global market for Acetamide, N-[1-[3-(aminomethyl)phenyl]ethyl]- is expected to grow, driven by its expanding applications in biotechnology and pharmaceutical manufacturing. Companies specializing in fine chemicals are investing in scalable synthesis methods to meet this demand. Furthermore, regulatory agencies are closely monitoring its use to ensure compliance with safety standards and environmental regulations.
In summary, Acetamide, N-[1-[3-(aminomethyl)phenyl]ethyl]- (CAS No. 2137769-26-5) is a compound of immense scientific and industrial significance. Its unique structural features and broad applicability make it a focal point in modern chemistry and drug development. As research continues to uncover its potential, this compound is poised to play a transformative role in addressing some of the most pressing challenges in healthcare and advanced materials.
2137769-26-5 (Acetamide, N-[1-[3-(aminomethyl)phenyl]ethyl]-) Related Products
- 922126-47-4(2-(1-benzyl-1H-indol-3-yl)-N-cyclopentylacetamide)
- 1368332-19-7(4-AMINO-2-CYCLOHEXYLBUTAN-2-OL)
- 6962-10-3(4-(2-Phenylpropan-2-yl)aniline)
- 1368221-70-8(2-amino-1,2,4triazolo1,5-apyridine-8-carbonitrile)
- 895642-50-9(3-(4-chlorobenzenesulfonyl)-N-(4-methoxyphenyl)methyl-6-methylquinolin-4-amine)
- 2228911-53-1(4-(3-Aminoprop-1-en-2-yl)-2-chlorophenol)
- 27076-50-2((4-Chlorophenyl)(1H-indol-1-yl)methanone)
- 2386498-20-8(3,4-Difluoro-5-formylbenzoic acid)
- 125802-05-3(1-(2-methoxyphenyl)cyclohexan-1-amine)
- 1950586-56-7(1-Pyrenyl Potassium Sulfate)



